Cas no 1499900-99-0 (4-methoxy-2-(pyrrolidin-2-yl)methylpyridine)

• Product Name: 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine
• CAS No: 1499900-99-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6397575
• PubChem ID: 82656508
• Update Time: 2025-07-15

4-methoxy-2-(pyrrolidin-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine
• 4-methoxy-2-[(pyrrolidin-2-yl)methyl]pyridine
• 1499900-99-0
• EN300-1780719

• Inchi： 1S/C11H16N2O/c1-14-11-4-6-13-10(8-11)7-9-3-2-5-12-9/h4,6,8-9,12H,2-3,5,7H2,1H3
• InChI Key： ZEQPXUUANGOISS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)CC1CCCN1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.2Ų

Additional information on 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine

Professional Introduction to 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 1499900-99-0)

4-methoxy-2-(pyrrolidin-2-yl)methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1499900-99-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of both a methoxy group and a pyrrolidin-2-ylmethyl substituent makes 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine a structurally complex and pharmacologically intriguing molecule, with potential applications in the development of novel therapeutic agents.

The structural features of 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine contribute to its unique chemical properties and biological activity. The methoxy group, attached to the pyridine ring at the 4-position, introduces polarity and hydrogen bonding capabilities, which can influence solubility and interactions with biological targets. Meanwhile, the pyrrolidin-2-ylmethyl moiety, linked to the 2-position of the pyridine ring, adds another layer of complexity by introducing a secondary amine functionality. This moiety is known to enhance binding affinity and selectivity in drug design, particularly in targeting enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine and its derivatives. Researchers have been investigating its role in modulating various biological processes, including neurotransmitter receptor interactions, enzyme inhibition, and anti-inflammatory effects. For instance, studies have suggested that this compound may interact with serotonin receptors, potentially making it a candidate for treating conditions such as depression and anxiety disorders. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its efficacy as an antipsychotic or anticonvulsant agent.

The synthesis of 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine is another area of active research. Given its complex structure, multiple synthetic routes have been explored to optimize yield and purity. One common approach involves the nucleophilic substitution of a halogenated pyridine derivative with a pyrrolidine derivative, followed by methylation at the 4-position. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways, reducing the use of hazardous reagents and minimizing waste generation.

From a computational chemistry perspective, 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies often employ techniques such as docking simulations and quantum mechanical calculations to predict how the compound might bind to proteins or enzymes involved in disease mechanisms. Such insights are crucial for rational drug design, allowing researchers to fine-tune the structure of 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine or its derivatives to improve potency and selectivity.

The pharmacokinetic properties of 4-methoxy-2-(pyrrolidin-2-yl)methylpyridine are also of great interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to determine the compound's suitability for clinical development. Preclinical studies have begun to address these aspects, providing valuable data on how the body processes this compound and potential side effects. These studies are essential for ensuring safety before moving into human clinical trials.

In conclusion,4-methoxy-2-(pyrrolidin-2-yl)methylpyridine (CAS No. 1499900-99) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential benefits in modulating neurological and inflammatory pathways, while advances in synthetic chemistry and computational modeling continue to enhance our understanding of its pharmacological properties. As research progresses,4-methoxy-*...* may emerge as a valuable tool in the development of new therapeutic strategies.